Cas no 1357575-01-9 (1-Benzyl 4-methyl 2-((phenylthio)methyl)succinate)

• Product Name: 1-Benzyl 4-methyl 2-((phenylthio)methyl)succinate
• CAS No: 1357575-01-9
• MF: C₁₉H₂₀O₄S
• MW: 344.424704551697
• MDL: MFCD26967931
• CID: 2092690
• PubChem ID: 86280207
• Update Time: 2025-05-20

1-Benzyl 4-methyl 2-((phenylthio)methyl)succinate Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl 4-methyl 2-((phenylthio)methyl)succinate
• methyl 3-(benzyloxycarbonyl)-4-(phenylthio)butanoate
• AKOS024463613
• 1-Benzyl4-methyl2-((phenylthio)methyl)succinate
• 1993137-25-9
• DB-319913
• 1357575-01-9
• 1-O-benzyl 4-O-methyl 2-(phenylsulfanylmethyl)butanedioate

• MDL： MFCD26967931
• Inchi： 1S/C19H20O4S/c1-22-18(20)12-16(14-24-17-10-6-3-7-11-17)19(21)23-13-15-8-4-2-5-9-15/h2-11,16H,12-14H2,1H3
• InChI Key： WCPPSTFCJRFYEO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(C(=O)OCC1C=CC=CC=1)CC(=O)OC

Computed Properties

• Exact Mass: 359.11900
• Monoisotopic Mass: 344.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• PSA: 89.93000
• LogP: 4.02770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-Benzyl 4-methyl 2-((phenylthio)methyl)succinate

Introduction to 1-Benzyl 4-methyl 2-((phenylthio)methyl)succinate (CAS No. 1357575-01-9) and Its Emerging Applications in Chemical Biology

The compound 1-Benzyl 4-methyl 2-((phenylthio)methyl)succinate, identified by the CAS number 1357575-01-9, represents a significant advancement in the field of chemical biology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery, molecular recognition, and synthetic chemistry. The presence of multiple functional groups, including a benzyl moiety, a methyl substituent, and a phenylthio-methyl group, endows this compound with unique chemical properties that make it a valuable candidate for further exploration.

Recent studies have highlighted the role of 1-Benzyl 4-methyl 2-((phenylthio)methyl)succinate in the development of novel bioactive molecules. Its structural features suggest that it may interact with biological targets in ways that could lead to innovative therapeutic strategies. For instance, the phenylthio-methyl group has been shown to exhibit promising interactions with certain enzymes and receptors, making it a key component in designing molecules with enhanced binding affinity and selectivity.

In the realm of drug discovery, the compound’s ability to modulate biological pathways is of particular interest. Researchers have been investigating its potential as a scaffold for developing small-molecule inhibitors targeting various diseases. The benzyl and methyl groups contribute to its solubility and stability, which are critical factors in pharmaceutical formulations. Additionally, the succinate backbone provides a versatile platform for further chemical modifications, allowing for the creation of derivatives with tailored properties.

One of the most exciting aspects of 1-Benzyl 4-methyl 2-((phenylthio)methyl)succinate is its utility in synthetic chemistry. The compound serves as a building block for constructing more complex molecules, enabling chemists to explore new synthetic pathways. Its reactivity with various reagents makes it a valuable tool in organic synthesis, facilitating the development of novel compounds with potential applications in materials science and medicinal chemistry.

The phenylthio-methyl group, in particular, has been studied for its ability to participate in cross-coupling reactions, which are fundamental to modern synthetic methodologies. These reactions allow for the efficient construction of carbon-carbon bonds, a crucial step in creating complex molecular architectures. By leveraging the reactivity of this group, researchers can design molecules with precise structural features that are essential for biological activity.

Furthermore, 1-Benzyl 4-methyl 2-((phenylthio)methyl)succinate has shown promise in the development of probes for biochemical studies. Its ability to interact with specific biological targets makes it an excellent candidate for use as a tool compound in research settings. Scientists have utilized this molecule to gain insights into enzyme mechanisms and receptor binding dynamics, contributing to our understanding of fundamental biological processes.

The compound’s structural complexity also makes it an attractive candidate for computational studies. Advanced computational methods can be employed to predict its behavior in various environments, providing valuable insights into its potential applications. These studies not only enhance our understanding of the molecule’s properties but also guide experimental efforts toward more efficient synthesis and characterization.

In conclusion, 1-Benzyl 4-methyl 2-((phenylthio)methyl)succinate (CAS No. 1357575-01-9) represents a fascinating molecule with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for drug discovery, synthetic chemistry, and biochemical studies. As research continues to uncover new possibilities for this compound, its significance in advancing scientific knowledge is likely to grow.